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Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B10780566

This document provides essential safety and logistical information for the proper disposal of
Buprofezin, a thiadiazine insecticide. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with regulations.

I. Immediate Safety Precautions and Personal
Protective Equipment (PPE)

Before handling Buprofezin for disposal, it is crucial to wear appropriate Personal Protective
Equipment (PPE) to minimize exposure risks.

o Eye and Face Protection: Chemical safety goggles or a face shield are necessary to prevent
contact with eyes.[1]

o Skin Protection: Wear impervious rubber gloves and boots, along with protective clothing, to
prevent skin contact.[1]

o Respiratory Protection: In case of dust or spray mist, use a NIOSH/MSHA-approved self-
contained breathing apparatus.[1]

» General Hygiene: Do not eat, drink, or smoke when handling the product.[2][3] Wash hands
and face thoroughly after handling.[2][3] Contaminated clothing should be removed and
washed before reuse.[1]
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Il. Step-by-Step Disposal Procedures

Buprofezin and its containers must be treated as hazardous waste and disposed of in
accordance with all local, regional, and national regulations.[2]

Step 1: Managing Spills

In the event of a spill, immediate containment is critical to prevent environmental
contamination.

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Use non-combustible, absorbent materials like sand, earth, vermiculite, or
diatomaceous earth to contain the spill.[2]

Collect Spilled Material: Carefully collect the absorbed material and place it into a suitable,
labeled container for disposal.[2]

Decontaminate the Area: Wash the contaminated area with a small amount of water and
detergent. Absorb the cleaning solution with inert material and place it in the same disposal
container.[4]

Prevent Environmental Release: Do not allow the spilled material or rinse water to enter
drains, sewers, ditches, or waterways.[2] If public water is contaminated, inform the
appropriate authorities immediately.[2]

Step 2: Disposing of Unused Buprofezin Product
Unused Buprofezin must be disposed of as hazardous waste.
e Do Not Dispose On-Site: Never dispose of undiluted chemicals on-site.[5]

e Use a Licensed Waste Disposal Service: Dispose of the product through an approved waste
disposal service provider or at a suitable incineration plant, observing local regulations.[2][6]

o Follow Label Instructions: The product label contains specific disposal information that must
be followed.[2][7]
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Step 3: Disposing of Empty Containers
Empty containers may retain hazardous residues and must be handled appropriately.[8]
o Triple or Pressure Rinse: Thoroughly rinse the empty container.

o Invert the container over the spray or mixing tank and allow it to drain for at least 30
seconds after the flow has slowed to a drip.[3]

o Rinse the container three times with a volume of water equal to at least 10% of the
container's volume.[3]

e Add Rinsings to Spray Tank: Add the rinse water to the spray tank to be used as part of the
product application.[3][5] Do not contaminate water sources with rinse water.[2]

o Render Container Unusable: Puncture and crush the container to prevent reuse.

» Dispose of Rinsed Container: Dispose of the rinsed container as hazardous waste or take it
for local recycling, if available.[3][8] Do not reuse empty containers for any purpose.[2][3][7] If
no landfill is available, containers may need to be buried in a designated disposal pit.[5]

lll. Quantitative Data Summary

The following table summarizes key quantitative data related to the transport and disposal of
Buprofezin.
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Parameter

Value

Reference

UN Number

3077, 3082, 2588

[2]14]5](8]

UN Proper Shipping Name

Environmentally Hazardous
Substance, Solid, N.O.S.
(Buprofezin 500 g/kg);
Environmentally hazardous
substances, liquid, n.o.s.
(Buprofezin); Thiadiazine

pesticide, liquid, toxic

[2]14](5](8]

Transport Hazard Class 96.1 [2][4]5][8]
Packaging Group 1] [21[41[5]
Marine Pollutant Yes [2]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Buprofezin and

its containers.
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Caption: Logical workflow for Buprofezin waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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